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Compound of Interest

Compound Name: 1H-Perfluorohex-1-ene

CAS No.: 66249-21-6

Cat. No.: B3277590

Get Quote

Executive Summary & Operational Directive
Immediate Action Required: 1H-Perfluorohex-1-ene (CAS: 355-37-3) is a fluorinated alkene.

[1] It must be treated as Halogenated Organic Waste. Under no circumstances should this

compound be disposed of down the drain, evaporated in a fume hood, or mixed with non-

halogenated solvent waste streams.

This compound presents a dual-hazard profile:

Physical Hazard: Highly Flammable (Flash Point <23°C).

Chemical/Environmental Hazard: Upon thermal decomposition, it generates Hydrogen

Fluoride (HF) and perfluoroisobutylene (PFIB). Standard municipal incineration is insufficient;

High-Temperature Incineration with Acid Scrubbing is the only validated disposal method.

Chemical Profile & Waste Characterization
To ensure accurate waste coding, researchers must reference the following physicochemical

data. This table consolidates data from multiple Safety Data Sheets (SDS) to support risk
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assessment.

Property Specification Operational Implication

Chemical Name
3,3,4,4,5,5,6,6,6-

Nonafluorohex-1-ene
Official shipping name

CAS Number 355-37-3
Unique identifier for waste

manifests

Flash Point < 23°C (Closed Cup)
RCRA D001 (Ignitable)

classification

Boiling Point ~59–60°C
High volatility; keep containers

tightly sealed

Density 1.4 g/mL
Heavier than water; sinks in

aqueous phases

Reactivity Alkene group; Fluorinated tail
Incompatible with strong

oxidizers and alkali metals

Waste Stream Halogenated Solvents
DO NOT mix with

Acetone/Ethanol waste

Pre-Disposal Protocol: The Segregation Logic
Expert Insight: The most common compliance failure in laboratories is the "dilution" of

halogenated waste into general organic waste. This is dangerous. When fluorinated

compounds are burned in standard organic solvent incinerators (operating at ~850°C), they

may not fully mineralize, leading to the emission of PFAS-like byproducts or corrosive HF that

destroys the incinerator's ceramic lining.

The Self-Validating Segregation System
Before pouring waste, perform this mental check:

Is the solvent halogenated? Yes (Fluorine).

Is the container compatible? Verify material (See Section 4).
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Is the waste stream dedicated? Ensure the carboy is labeled "HALOGENATED."

Diagram 1: Waste Segregation Decision Matrix
This workflow visualizes the critical decision path to prevent cross-contamination of waste

streams.

Waste Generation:
1H-Perfluorohex-1-ene

Check Chemical Structure:
Contains F, Cl, Br, I?

YES: Fluorinated

High Fluorine Content

Check Incompatibilities:
Strong Oxidizers? Alkali Metals?

SEGREGATE:
Halogenated Waste Stream

No Incompatibles Present

Select Container:
HDPE or Glass (Double-Walled)

Labeling:
'Flammable' + 'Halogenated'

Click to download full resolution via product page
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Caption: Logical flow for segregating 1H-Perfluorohex-1-ene to ensure downstream safety.

Step-by-Step Disposal Workflow
Phase A: Collection at the Bench

Container Selection:

Recommended: High-Density Polyethylene (HDPE) or Borosilicate Glass.

Why? While fluoropolymers are generally resistant, the alkene functionality can be

reactive. HDPE provides robust physical protection.

Prohibited: Aluminum containers (risk of reaction with halogenated compounds if the oxide

layer is breached).

Labeling:

Apply a hazardous waste label immediately upon the first drop of waste.

Mandatory Fields:

Constituents: "1H-Perfluorohex-1-ene" (Do not use abbreviations like "PF-Hexene").

Hazard Checkboxes: [x] Ignitable, [x] Toxic.

Phase B: Waste Consolidation
Headspace: Leave at least 10% headspace in the container. The high volatility (BP ~60°C)

creates significant vapor pressure; overfilled containers can burst.

Secondary Containment: Store the waste bottle in a polyethylene tray capable of holding

110% of the volume.

Phase C: Final Disposal (Facility Level)
This compound requires High-Temperature Incineration.

Temperature: >1,100°C (2,000°F).
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Residence Time: > 2 seconds.

Post-Treatment: Rapid quenching and alkaline scrubbing to neutralize Hydrogen Fluoride

(HF).

Diagram 2: Cradle-to-Grave Disposal Pathway
This diagram illustrates the lifecycle of the waste from the lab bench to final destruction.

Lab Bench:
Collection

Satellite Accumulation Area
(Max 55 Gal)

Daily EHS/Waste Contractor
Pickup

Weekly/Monthly DOT Transport:
UN 1993 (Flammable Liquid)

Manifesting High-Temp Incinerator
(>1100°C)

Acid Gas Scrubber
(HF Neutralization)

Combustion Gases Clean Emission
(CO2, H2O, Salts)

Click to download full resolution via product page

Caption: The required processing chain to safely mineralize fluorinated alkenes.

Emergency Protocols (Spill Response)
In the event of a spill, the high volatility and flammability are the primary concerns.

Evacuate & Ventilate: Immediately clear the area.[1][2] The vapor is heavier than air and can

travel to ignition sources.[3]

PPE: Wear nitrile gloves (double-gloved recommended) and safety goggles. For large spills,

a respirator with organic vapor cartridges is required.

Containment:

Do NOT use paper towels (increases surface area for evaporation/flammability).

Use: Inert absorbents such as vermiculite, dry sand, or commercial "Solvent" spill pads.

Cleanup:

Use non-sparking tools (plastic scoops) to collect the absorbent.

Place in a sealable bag/container.
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Label as "Hazardous Waste: Debris contaminated with 1H-Perfluorohex-1-ene."

References
National Institutes of Health (NIH) - PubChem.3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexene

Compound Summary. Available at: [Link]

U.S. Environmental Protection Agency (EPA).Incineration of Halogenated Organic Wastes

(RCRA Guidelines). Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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